Cas no 51326-52-4 (1-Octanol, 8-[(tetrahydro-2H-pyran-2-yl)oxy]-)

• Product Name: 1-Octanol, 8-[(tetrahydro-2H-pyran-2-yl)oxy]-
• CAS No: 51326-52-4
• MF: C₁₃H₂₆O₃
• MW: 230.343744754791
• CID: 362533
• PubChem ID: 10977295
• Update Time: 2025-04-19

1-Octanol, 8-[(tetrahydro-2H-pyran-2-yl)oxy]- Chemical and Physical Properties

Names and Identifiers

• 1-Octanol, 8-[(tetrahydro-2H-pyran-2-yl)oxy]-
• 8-(oxan-2-yloxy)octan-1-ol
• DTXSID30450514
• YFDGPXJJUSYWRX-UHFFFAOYSA-N
• A1-35337
• 51326-52-4
• 8-[(tetrahydro-2H-pyran-2-yl)oxy]-1-octanol
• 8-(tetrahydro-2h-pyran-2-yloxy)octan-1-ol
• SCHEMBL8854257
• 8-((tetrahydro-2H-pyran-2-yl)oxy)octan-1-ol

• Inchi： 1S/C13H26O3/c14-10-6-3-1-2-4-7-11-15-13-9-5-8-12-16-13/h13-14H,1-12H2
• InChI Key： YFDGPXJJUSYWRX-UHFFFAOYSA-N
• SMILES： O1CCCCC1OCCCCCCCCO

Computed Properties

• Exact Mass: 230.18828
• Monoisotopic Mass: 230.18819469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 9
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• PSA: 38.69